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Compound of Interest

Compound Name:
1,1-Dimethylpropylmagnesium

chloride

CAS No.: 28276-08-6

Cat. No.: B1588492

Get Quote

Executive Summary & Chemical Identity[1]
1,1-Dimethylpropylmagnesium chloride (Synonyms: tert-Pentylmagnesium chloride, tert-

Amylmagnesium chloride) is a sterically hindered, tertiary alkyl Grignard reagent. Unlike

primary Grignards, its bulky structure (

) significantly alters its kinetic profile in nucleophilic additions, yet it retains extreme sensitivity
to proton sources.

This guide moves beyond standard Safety Data Sheet (SDS) listings to provide a mechanistic

understanding of the risks and a field-validated protocol for safe handling.
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Parameter Specification

CAS Number
28276-08-6 (in Diethyl Ether) / 18365-59-2

(Generic)

Molecular Formula

Concentration Typically 1.0 M - 2.0 M

Solvents
Diethyl Ether (

) or Tetrahydrofuran (THF)

Flash Point
-40 °C (Driven by

solvent)

Key GHS Signal
DANGER (Pyrophoric, Water-Reactive,

Corrosive)

Critical Hazard Profile: The Thermodynamics of
Reactivity
The SDS for this compound typically cites H260 ("In contact with water releases flammable

gases which may ignite spontaneously") and H314 ("Causes severe skin burns").[1] To handle

this safely, one must understand the causality of these hazards.

The Hydrolysis Cascade (H260 Mechanism)
The danger is not merely that the reagent "reacts with water." It is the exothermic synergy

between the reagent and its solvent.

Protonation: Upon contact with moisture (even atmospheric humidity), the Grignard carbon

acts as a super-base, ripping a proton from water.

Gas Evolution: The byproduct

is isopentane (2-methylbutane), which has a boiling point of only 28 °C. The heat of reaction
instantly vaporizes this byproduct.
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Solvent Ignition: The reaction is highly exothermic. If the solvent is Diethyl Ether (Flash point

-45 °C), the heat generated is sufficient to auto-ignite the solvent vapor mixed with the newly

formed isopentane gas.

Corrosivity & Tissue Damage (H314)
Unlike acid burns which coagulate protein (forming a barrier), the strong alkalinity of the

Grignard reagent causes liquefaction necrosis. The magnesium ion saponifies fatty tissues,

allowing the chloride and organic base to penetrate deep into the muscle and bone.

Visualization: The Thermal Runaway Loop
The following logic flow illustrates why a minor moisture leak leads to catastrophic failure.
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Figure 1: The mechanistic pathway from moisture contamination to thermal runaway and fire.

Engineering Controls & PPE
Trustworthiness in the lab relies on redundancy. Never rely on a single barrier.

Personal Protective Equipment (PPE)[9]
Eyes: Chemical splash goggles AND a face shield. (Standard safety glasses are insufficient

against pressurized spray).
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Hands: Double-gloving is mandatory.

Inner: Nitrile (chemical resistance).

Outer: Flame-resistant (Nomex or similar) if handling large quantities, or thick Nitrile (5

mil+).

Body: Flame-resistant (FR) lab coat (Nomex/Kevlar blend). Synthetic fabrics (polyester) must

be avoided as they melt into skin during a fire.

Engineering Controls
Primary: Inert Atmosphere Glovebox (

or Ar). This is the gold standard for transfer.

Secondary: Schlenk Line (Double manifold).

Fire Suppression: A Class D fire extinguisher (for metal fires) and a bucket of dry sand must

be within arm's reach. NEVER use water or

extinguishers, as they react with the reagent to fuel the fire [1, 4].[2]

Operational Protocol: Air-Free Transfer
The most common accident vector is the transfer of reagent from the commercial bottle to the

reaction vessel. Pouring is strictly prohibited.[3][1] The Cannula Transfer (or double-tipped

needle) method is the only self-validating system for volumes >10 mL [3].

The Positive Pressure System
This method uses inert gas pressure to push the liquid, eliminating contact with air.

Equipment:

Source bottle (Sure/Seal™ or similar).

Receiving flask (flame-dried, Argon purged).
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Double-tipped needle (16-18 gauge stainless steel).

Inert gas source (Argon preferred over Nitrogen for density).

Step-by-Step Protocol:

Secure: Clamp both the source bottle and receiving flask. Ensure the receiving flask is

vented through an oil bubbler to prevent over-pressurization.

Purge: Insert the cannula into the headspace of the source bottle. Insert the other end into

the receiving flask. Allow inert gas to flow through the cannula for 30 seconds to dry and

purge it.

Insert: Push the source-end of the cannula down into the liquid reagent.

Transfer: The positive pressure in the source bottle will force the liquid through the cannula

into the receiving flask.

Control: If flow is too fast, vent the source bottle slightly (using a separate bleed needle) or

reduce gas pressure.

Termination: Once the desired volume is transferred, pull the source-end of the cannula up

into the headspace (out of the liquid). Allow gas to blow through to clear the line.

Cleanup: Remove the cannula and immediately rinse with anhydrous hexanes or toluene

into a waste quench beaker.

Visualization: Cannula Transfer Topology
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Figure 2: Logical flow of the positive-pressure cannula transfer technique.

Quenching & Waste Management[10]
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Quenching is often more dangerous than the reaction itself due to the accumulation of

unreacted reagent.

The "Rochelle Salt" Advantage
Standard acid quenches often lead to thick emulsions with magnesium salts, trapping product

and creating heat spikes.

Recommendation: Use Saturated Aqueous Ammonium Chloride (

) or Rochelle Salt (Sodium Potassium Tartrate).[4]

Mechanism: Tartrate acts as a bidentate ligand, chelating the

ions. This prevents the formation of gelatinous

precipitates, ensuring clean phase separation [7].

Quenching Protocol
Cool: Cool the reaction mixture to 0 °C (ice bath).

Dilute: Dilute with an inert solvent (Ether or TBME) to act as a heat sink.

Add: Add the quenching agent (sat.

) dropwise.

Observation: Watch for the "induction period."[2][5] Do not increase addition rate if no

immediate bubbling occurs; the reaction may be delayed and then surge violently [18].[5]

Stir: Allow to stir until all solids dissolve (if using Rochelle salt) or until gas evolution ceases.

Emergency Response
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Scenario Immediate Action

Skin Contact

Brush off any liquid/solid particles first (if

possible), then immerse in cool water.[3] Do not

simply flush immediately if it spreads the

reactive chemical.[6] Rinse for 15+ mins. Seek

medical aid immediately [1].

Small Fire
Smother with dry sand or use a Class D

extinguisher.[2] DO NOT USE WATER.

Spill

Evacuate area.[2] Do not attempt to wipe up

with paper towels (they will ignite). Cover with

dry sand or vermiculite to absorb and slow

reaction [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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